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Introduction
JPE-1375 is a potent and selective antagonist of the complement C5a receptor 1 (C5aR1). The

complement system, a critical component of innate immunity, can become dysregulated in

various autoimmune and inflammatory diseases, leading to excessive inflammation and tissue

damage.[1] The anaphylatoxin C5a, a potent pro-inflammatory mediator, exerts its effects

primarily through C5aR1.[2] By blocking the interaction of C5a with its receptor, JPE-1375
offers a targeted therapeutic strategy to mitigate the inflammatory cascade in a variety of

pathological conditions.[3][4] This document provides detailed application notes and

experimental protocols for the use of JPE-1375 in immunology research, with a focus on its

application in models of inflammation and autoimmune diseases.

Mechanism of Action
JPE-1375 is a linear peptidomimetic antagonist of C5aR1.[5] It competitively binds to C5aR1,

preventing the binding of C5a and subsequent receptor activation. This blockade inhibits

downstream signaling pathways that lead to cellular responses such as chemotaxis,

degranulation, and the production of pro-inflammatory cytokines.[2]
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Experimental Procedure

Analysis

Administer JPE-1375 (i.v.)
(0.3, 1.0, or 3.0 mg/kg) Wait 15 minutes Inject recombinant mouse C5a (i.v.)

(50 µg/kg) Collect blood at 60 minutes

Perform blood smear for
PMN mobilization analysis

Prepare plasma for
TNF-α ELISA

Induction Phase Treatment & Monitoring Phase

Day 0: Primary Immunization
(Collagen in CFA)

Day 21: Booster Immunization
(Collagen in IFA)

Initiate JPE-1375 or
Vehicle Treatment

(Prophylactic or Therapeutic)

Monitor Clinical Score
and Paw Thickness

Endpoint Analysis:
Histology, Cytokine Profiling

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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